Cas no 1806420-87-0 (3-Hydroxy-2,4,5-trifluoropyridine)

3-Hydroxy-2,4,5-trifluoropyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining hydroxyl and fluorine groups at the 3-, 2-, 4-, and 5-positions. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances metabolic stability and lipophilicity, while the hydroxyl group offers a reactive site for further functionalization. Its high purity and well-defined regiochemistry ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the development of bioactive molecules, where fluorinated heterocycles are sought for their improved pharmacokinetic profiles.

3-Hydroxy-2,4,5-trifluoropyridine structure

1806420-87-0 structure

Product Name:3-Hydroxy-2,4,5-trifluoropyridine

CAS No:1806420-87-0

MF:C₅H₂F₃NO

MW:149.070691585541

CID:4907691

Update Time:2025-10-29

3-Hydroxy-2,4,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-2,4,5-trifluoropyridine
- Inchi： 1S/C5H2F3NO/c6-2-1-9-5(8)4(10)3(2)7/h1,10H
- InChI Key： BKDRYTWKAXANGO-UHFFFAOYSA-N
- SMILES： FC1C(=CN=C(C=1O)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
XLogP3: 1.1
Topological Polar Surface Area: 33.1

3-Hydroxy-2,4,5-trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003440-250mg	3-Hydroxy-2,4,5-trifluoropyridine	1806420-87-0	95%	250mg	$960.40	2022-03-31
Alichem	A029003440-500mg	3-Hydroxy-2,4,5-trifluoropyridine	1806420-87-0	95%	500mg	$1,701.85	2022-03-31
Alichem	A029003440-1g	3-Hydroxy-2,4,5-trifluoropyridine	1806420-87-0	95%	1g	$2,866.05	2022-03-31